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Compound of Interest

Compound Name: Bromaminic acid

Cat. No.: B085638

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
properties of Bromaminic acid (CAS: 116-81-4), intended for laboratory and research
professionals. Due to significant gaps in publicly available quantitative toxicity data, a
precautionary approach is strongly advised when handling this compound.

Chemical Identification and Physical Properties

Bromaminic acid, also known as 1-Amino-4-bromoanthraquinone-2-sulfonic acid, is a red,
crystalline solid primarily used as an intermediate in the synthesis of anthraquinone dyes.[1][2]

Table 1: Physical and Chemical Properties of Bromaminic Acid

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b085638?utm_src=pdf-interest
https://www.benchchem.com/product/b085638?utm_src=pdf-body
https://www.benchchem.com/product/b085638?utm_src=pdf-body
https://www.chembk.com/en/chem/Bromaminic%20Acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8483764.htm
https://www.benchchem.com/product/b085638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 116-81-4 [3114]
Molecular Formula C14HsBrNOsS [1][3]
Molecular Weight 382.19 g/mol [1]

Red solid, powder, or needle-
Appearance _ [1]

like crystals
Melting Point ~280 °C (536 °F) [1]

Density (Predicted)

1.908 + 0.06 g/cm?3

[1]

pKa (Predicted) -1.56 £ 0.20 [1]
Flash Point No data available [4]
Solubility No data available

Vapor Pressure

No data available

Autoignition Temp.

No data available

[4]

Hazard Identification and Classification

Bromaminic acid is classified as hazardous under the OSHA Hazard Communication
Standard (29 CFR 1910.1200).[4] The primary health concern identified in safety literature is its
potential to cause allergic skin reactions.[4]

Table 2: GHS Hazard Classification of Bromaminic Acid

Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
) H317: May
Skin ) )
o Category 1 cause an allergic  GHSO07 Warning
Sensitization

skin reaction.

(Source:[3][4])
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Toxicological Properties

A thorough review of available safety data reveals a significant lack of quantitative toxicological
information for Bromaminic acid.

Mechanism of Action: Skin Sensitization The primary toxicological effect of Bromaminic acid is
skin sensitization, a Type IV delayed hypersensitivity reaction.[3][4] The process, known as an
Adverse Outcome Pathway (AOP), involves several key events:

» Skin Penetration: The chemical, acting as a hapten, must penetrate the outer layer of the
skin (stratum corneum) to reach the viable epidermis.[5]

e Haptenation: Bromaminic acid, being an electrophilic substance, covalently binds to
endogenous skin proteins, forming a hapten-protein complex.[6][7]

e Immune Cell Activation: This new complex is recognized as foreign by epidermal Langerhans
cells (a type of dendritic cell).[5] These cells process the antigen and migrate from the
epidermis to the draining lymph nodes.[5]

e T-Lymphocyte Proliferation: In the lymph nodes, the Langerhans cells present the antigen to
naive T-lymphocytes, stimulating their proliferation and differentiation into allergen-specific
memory T-cells.[5][7]

Upon subsequent exposure, these memory T-cells recognize the hapten-protein complex,
leading to a more rapid and intense inflammatory response known as allergic contact
dermatitis.[7]

Draining Lymph Node

............ o
Naive T-Cell Memory T-Cell

Click to download full resolution via product page

Figure 1: Adverse Outcome Pathway for Skin Sensitization.
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Table 3: Summary of Toxicological Data for Bromaminic Acid

Endpoint Result / Finding Source(s)
Acute Oral Toxicity No data available [31[8]
Acute Dermal Toxicity No data available [3][8]
Acute Inhalation Toxicity No data available [31[8]

Skin Corrosion/Irritation No data available [3]

No data available (Note:
Serious Eye Damage/Irritation Sodium salt is classified as [3]

Eye Irritant)

Respiratory Sensitization No data available [3]

Positive. Classified as Skin
Skin Sensitization Sensitizer, Category 1. May [3][4]

cause an allergic skin reaction.

Germ Cell Mutagenicity No data available [3]
Carcinogenicity No data available [3]
Reproductive Toxicity No data available [3]
Aquatic Toxicity No data available [8]

First Aid Measures

Prompt and appropriate first aid is critical in the event of exposure. Medical attention should be
sought if symptoms persist.[4]
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Exposure to
Bromaminic Acid

Skin Contact Eye Contact Inhalation Ingestion
Immediately wash with plenty Immediately rinse with plenty of water, Move person to fresh air. Clean mouth with water and drink
of soap and water for at least 15 minutes. N X b X g - plenty of water afterwards.
. X also under the eyelids, for at least 15 minutes. If not breathing, give artificial respiration. . "
Remove contaminated clothing. Do NOT induce vomiting.

If skin irritation
or rash occurs

If symptoms occur If symptoms occur

Get Medical Attention
if symptoms persist or develop.

Click to download full resolution via product page

Figure 2: First Aid Decision Tree for Bromaminic Acid Exposure.

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.[4]
Remove and launder contaminated clothing before reuse.[4] If a skin rash or irritation occurs,
seek medical advice.[4]

Eye Contact: Rinse immediately with plenty of water, including under the eyelids, for at least
15 minutes.[4] Get medical attention.[4]

Inhalation: Remove the victim to fresh air.[4] If breathing is difficult or symptoms occur, get
medical attention.[4] If the person is not breathing, provide artificial respiration.[4]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[4] Do not induce
vomiting. Seek medical attention if symptoms occur.[4]

Handling and Storage
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» Safe Handling: Use in a well-ventilated area.[8] Wear appropriate personal protective
equipment (see Section 6.0).[8] Avoid contact with skin, eyes, and clothing, and prevent the
formation of dust.[4][8] Avoid breathing dust.[4] Contaminated work clothing should not be
allowed out of the workplace.[4]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][8] Store
away from incompatible materials such as strong oxidizing agents.[4]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific task.
The following provides general guidance.
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Handling
Bromaminic Acid?

Solid form?
(Dust potential)

Respiratory Protection:
No Use NIOSH-approved
N95 dust mask or higher.

Risk of splash
or eye contact?

Eye/Face Protection:
No Wear chemical safety goggles
(conforming to EN166 or ANSI Z87.1).

Risk of
skin contact?

Hand Protection:
Wear chemical-resistant gloves
(e.g., Nitrile, Neoprene).

Body Protection:
Wear a lab coat or
chemical-resistant apron.

Proceed with work

Click to download full resolution via product page

Figure 3: Personal Protective Equipment (PPE) Selection Workflow.
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o Eye/Face Protection: Wear appropriate chemical safety goggles that conform to OSHA's
regulations in 29 CFR 1910.133 or European Standard EN166.[4]

o Skin and Body Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and
clothing, such as a lab coat, to prevent skin exposure.[4]

» Respiratory Protection: If dust is generated or exposure limits are exceeded, use a NIOSH-
approved particulate respirator (e.g., N95 dust mask).

Accidental Release Measures
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Spill of
Bromaminic Acid
Occurs

Ensure appropriate
PPE is worn.

:

Ensure adequate
ventilation.

:

Prevent further leakage.
Avoid dust formation.

i

Sweep or shovel up material
into a suitable, closed container
for disposal.

'

Clean spill area thoroughly.

:

Dispose of waste in accordance with
local, state, and federal regulations.

Spill Response
Complete
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Figure 4: General Spill Response Procedure.
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» Personal Precautions: Ensure adequate ventilation and wear the proper PPE as outlined in
Section 6.0.[3] Avoid creating dust.[3]

e Environmental Precautions: Prevent the substance from entering drains or waterways.[8]

o Containment and Cleanup: Sweep up the spilled material and shovel it into suitable, labeled
containers for disposal.[3][4]

Fire Fighting Measures

o Suitable Extinguishing Media: Use extinguishing measures appropriate to the local
circumstances and surrounding environment, such as water spray, carbon dioxide (COz2), dry
chemical, or alcohol-resistant foam.[3]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[3]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and
full protective gear.[4]

Disposal Considerations

Dispose of waste contents and containers in accordance with all local, regional, national, and
international regulations.[4] Waste should be sent to an approved waste disposal plant.[4] Do
not empty into drains.

Experimental Protocols

The classification of Bromaminic acid as a skin sensitizer is determined through standardized
assays. While the specific study data for this compound is not publicly available, the
methodology follows established guidelines, such as the OECD Test Guideline 429.

Methodology: OECD Test Guideline 429 - Local Lymph Node Assay (LLNA)

The LLNA is the preferred in vivo method for identifying potential skin sensitizers.[9] It offers
animal welfare benefits over older guinea pig tests and provides quantitative data.[10]
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» Principle: The assay is based on the principle that sensitizing chemicals induce the
proliferation of lymphocytes in the lymph nodes draining the site of application.[11][12] This
proliferation is measured and is proportional to the potency of the allergen.[10]

e Test Animals: The mouse is the designated species for this test.[11]
e Procedure:

o A minimum of three concentrations of the test substance (Bromaminic acid) in a suitable
vehicle, plus a vehicle-only control group and a positive control group, are prepared.[13]

o The substance is applied to the dorsal surface of each ear of the test mice for three
consecutive days.[11]

o On day six, the animals are injected with 3H-methyl thymidine, a radiolabel that is
incorporated into the DNA of proliferating cells.[13]

o Several hours later, the animals are euthanized, and the draining auricular lymph nodes
are excised.[13]

o A cell suspension is prepared from the lymph nodes, and the incorporation of the
radiolabel is measured via (-scintillation counting, reported as disintegrations per minute
(DPM).[13]

» Data Interpretation: The ratio of proliferation in the treated groups to the vehicle control group
is calculated, yielding a Stimulation Index (SI).[10] A substance is classified as a potential
skin sensitizer if the Sl is three or greater (S| = 3).[11][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Bromaminic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085638#safety-and-handling-precautions-for-
bromaminic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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